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CAS No.: 53001-22-2
Cat. No.: B166771
Get Quote
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Tert-Butanol-d10 ((CDs3)3COD) is a deuterated isotopic analog of tert-butanol, widely
employed by researchers in nuclear magnetic resonance (NMR) spectroscopy and as an
internal standard for mass spectrometry analyses.[1] While its primary utility stems from the
replacement of hydrogen with deuterium, its fundamental physical, chemical, and toxicological
properties are governed by the parent molecule, tert-butanol. Consequently, a robust
understanding of its safety profile is not merely a regulatory formality but a prerequisite for
sound scientific practice.

This guide provides a technical framework for the safe handling, storage, and emergency
management of tert-Butanol-d10 in a professional laboratory setting. As a senior application
scientist, the causality behind each procedural recommendation is emphasized, ensuring that
protocols are not just followed, but understood as a self-validating system of safety and
scientific integrity.

Core Hazard Identification and GHS Classification

Tert-Butanol-d10 is classified as a hazardous substance under the Globally Harmonized
System (GHS). Its primary dangers are high flammability, acute toxicity upon inhalation, and
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serious eye irritation.[2][3] The signal word for this chemical is "Danger".

e Flamelr.Exclamation Mark

Table 1: GHS Classification for tert-Butanol-d10

Hazard Class

Flammable Liquid

Category

Hazard Statement

H225: Highly
flammable liquid
and vapour.[2][3]

Practical
Implication

Vapors can ignite
at room
temperature from
sparks, hot
surfaces, or open
flames. Vapors are
heavier than air
and may travel a
considerable
distance to an
ignition source and
flash back.[2][3][4]

Acute Toxicity

(Inhalation)

H332: Harmful if
inhaled.[2][3]

Inhalation of vapors
may cause respiratory
tract irritation and
central nervous
system effects such
as drowsiness,
dizziness, headache,
and nausea.[2][3][4]

Serious Eye Irritation

2A

H319: Causes serious

eye irritation.[2][3]

Direct contact with the
liquid or high
concentrations of
vapor can cause
significant eye
irritation, redness, and
discomfort.[2][4]
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| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation.[2]
[3] H336: May cause drowsiness or dizziness.[2][3] | Affects the respiratory system and central
nervous system, reinforcing the need for adequate ventilation or use within a fume hood.[4] |

Critical Physical and Chemical Properties

The safety protocols for a chemical are directly derived from its physical properties. The low
flash point of tert-Butanol-d10 is a critical parameter that dictates many of its handling
requirements.

Table 2: Physical and Chemical Data for tert-Butanol-d10

Property Value Source
CAS Number 53001-22-2 [1][2][5]
Molecular Formula (CDs3)sCOD [2]
Molecular Weight 84.18 g/mol [1][5]
Appearance Colorless liquid or solid [1]
Boiling Point 82 °C (179.6 °F) [1][5]
Melting Point ~25°C (77 °F)

Flash Point 11 °C (51.8 °F) (closed cup) [4]
Density 0.893 g/mL at 25 °C [1][5]
Vapor Pressure 46 mmHg at 25 °C [1]
Explosion Limits 2.4% - 8.0% by volume in air [2][4]

| Solubility | Miscible with water |[2] |

Laboratory Handling and Storage Protocols
Core Directive for Safe Handling

The combination of high flammability and volatility requires stringent controls during handling.
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o Control of Ignition Sources: All work must be conducted away from open flames, hot plates,
and spark-producing equipment.[4][6] Use only non-sparking tools.[4][6]

» Ventilation: Always handle tert-Butanol-d10 inside a certified chemical fume hood to
minimize inhalation exposure and prevent vapor accumulation.[6]

» Grounding and Bonding: To prevent ignition from static electricity, all metal containers and
transfer equipment must be properly grounded and bonded during dispensing.[3][4]

e Personal Hygiene: Avoid contact with skin and eyes.[2] Wash hands thoroughly after
handling, even if gloves were worn.[7]

Causality: The Deuterated Solvent Consideration

Beyond standard chemical safety, the isotopic nature of tert-Butanol-d10 demands specific
handling to preserve its chemical integrity. Deuterated solvents are highly hygroscopic (readily
absorb moisture from the air).[8][9]

e Why is this critical? Water contamination introduces a significant protonated water
(H20/HDO) signal in *H NMR spectra, which can obscure signals from the analyte of interest.
Furthermore, the labile deuterium on the hydroxyl group (-OD) can readily exchange with
protons from atmospheric water, diminishing the isotopic purity of the solvent and potentially
exchanging with labile protons on the sample molecule.[8][10]

o Protocol: To prevent isotopic contamination and moisture absorption, tert-Butanol-d10 must
be handled under a dry, inert atmosphere (e.g., argon or dry nitrogen).[8][11] Use syringes
for transfer from septum-sealed bottles and dry glassware thoroughly in an oven before use.
[B1[91[10]

Storage Integrity

Proper storage is essential for maintaining both safety and solvent quality.
o Location: Store in a dedicated, well-ventilated flammables storage cabinet.[1][4]

o Conditions: Keep containers tightly closed in a cool, dry place away from direct sunlight and
heat sources.[2][4]
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e Incompatibilities: Segregate from strong oxidizing agents, strong acids, alkali metals, and
aluminum, as violent reactions can occur.[2][12]

Personal Protective Equipment (PPE)

The selection of PPE is non-negotiable and based on a direct risk assessment of the
chemical's hazards.

e Eye and Face Protection: Wear chemical safety goggles with side shields, conforming to
OSHA 29 CFR 1910.133 or European Standard EN166.[4][6] A face shield should be used
when there is a significant risk of splashing.[2]

o Skin Protection: Wear a flame-resistant lab coat and appropriate chemical-resistant gloves
(e.g., nitrile gloves, inspected prior to use).[7][12] Choose body protection based on the
scale of the operation.[2]

» Respiratory Protection: Under normal conditions of use within a fume hood, respiratory
protection is not required. If engineering controls are insufficient or for large-scale work, a
NIOSH/CEN-approved respirator with organic vapor cartridges must be used.[2][7]

Validated Emergency Procedures

Rapid and correct response during an emergency can significantly mitigate harm.

First Aid Measures

Immediate action is required upon any exposure.

Table 3: First Aid Response Protocol
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Exposure Route Action

Move the person to fresh air immediately.

_ If breathing is difficult or stops, provide

Inhalation . L. . .
artificial respiration. Seek immediate

medical attention.[7]

Remove all contaminated clothing immediately.
_ Flush the skin with copious amounts of water for
Skin Contact _ _ o
at least 15 minutes. Seek medical attention if

irritation persists.[4][7]

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[4][7]

| Ingestion | Do NOT induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and seek immediate medical attention.[2][7] |

Fire Response

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide (COz2).[2][4][7] A water spray can be used to cool fire-exposed containers but may be
ineffective at extinguishing the fire itself.[4][6]

» Specific Hazards: The primary hazard is the vapor's ability to form explosive mixtures with air
and travel to an ignition source.[2][4] Containers may explode when heated.[4] Firefighters
must wear self-contained breathing apparatus (SCBA) and full protective gear.[2][7]

Accidental Release (Spill) Protocol

For a minor spill (a small quantity that can be safely managed by trained lab personnel without
risk of fire or significant inhalation):

o Alert & Assess: Alert personnel in the immediate area.[13]

e Control Ignition: Immediately turn off all ignition sources.[13][14]
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e Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
o Don PPE: Wear appropriate PPE, including safety goggles, gloves, and a lab coat.[13]

o Contain & Absorb: Contain the spill using an unreactive absorbent material (e.g., spill pads,
vermiculite, or sand).[13][15] Do not use combustible materials.

o Collect Waste: Carefully scoop the absorbed material into a sealable, properly labeled
container for hazardous waste.[14][15]

o Decontaminate: Clean the spill area with soap and water.[16]

» Dispose: Dispose of all contaminated materials (absorbents, gloves) as hazardous waste
according to institutional and local regulations.[15][17]

A major spill is one that involves a large quantity, is outside of a containment area, presents a
significant fire or inhalation risk, or is beyond the comfort level of lab staff to manage. In such
cases, evacuate the area immediately, close the doors, alert others, and contact your
institution's emergency response team.[13][14]
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Toxicological Profile

The toxicological properties of tert-Butanol-d10 are considered equivalent to its non-

deuterated form.

Acute Effects: Harmful if inhaled, causing irritation to the respiratory system and eyes.[2][4]
Ingestion and high vapor concentrations can lead to central nervous system depression, with
symptoms including dizziness, drowsiness, headache, and incoordination.[4][18]

Chronic Effects: Prolonged or repeated exposure may cause skin irritation.[4] There is no
evidence to suggest it is a carcinogen according to IARC, NTP, or OSHA.[3][7]

Quantitative Data: The oral LD50 in rats is reported as 2743 mg/kg, indicating moderate
acute toxicity if swallowed.[2][6]

Waste Disposal

All tert-Butanol-d10 waste, including contaminated absorbents, gloves, and empty containers,

must be treated as hazardous waste.[15][17]

Procedure: Collect waste in a designated, properly labeled, and sealed container. Do not mix
with other waste streams unless explicitly permitted by your institution's environmental health
and safety (EHS) office.

Disposal: Arrange for pickup and disposal through your institution's licensed hazardous
waste management program.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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